Rxp-407

• Molecular Formula: C21H31N4O8P
• Molecular Weight: 498.5 g/mol
• InChI: InChI=1S/C21H31N4O8P/c1-12(20(30)23-13(2)19(22)29)11-34(32,33)17(9-15-7-5-4-6-8-15)25-21(31)16(10-18(27)28)24-14(3)26/h4-8,12-13,16-17H,9-11H2,1-3H3,(H2,22,29)(H,23,30)(H,24,26)(H,25,31)(H,27,28)(H,32,33)/t12-,13+,16+,17-/m1/s1
• InChIKey: OCAZUTUOYLAIOA-OSRSDYAFSA-N

RXP-407: A Phosphinic Peptide N-Domain-Selective ACE Inhibitor for Investigational Research

RXP-407 (Ac-Asp-(L)Pheψ(PO2-CH2)(L)Ala-Ala-NH2) is a synthetic phosphinic peptide that functions as a selective inhibitor of the N-terminal active site (N-domain) of somatic angiotensin I-converting enzyme (ACE, EC 3.4.15.1) [1]. Unlike conventional clinical ACE inhibitors that non-selectively target both the N- and C-catalytic domains with similar affinity, RXP-407 exhibits pronounced N-domain selectivity [2]. The compound was discovered through combinatorial phosphinic peptide library screening and represents a foundational tool compound for dissecting domain-specific ACE functions, particularly those involving the physiological substrate Acetyl-Ser-Asp-Lys-Pro (AcSDKP) [3]. With a molecular weight of 498.5 g/mol and molecular formula C21H31N4O8P, RXP-407 serves as a critical reference standard for N-domain-targeted ACE research [4].

✓ N-domain-selective ACE inhibitor for domain-specific pathway studies

✓ Tool compound for AcSDKP regulation research without C-domain interference

✓ Phosphinic peptide format supports in vivo infusion models (mouse-compatible)

• [1] Dive V, Cotton J, Yiotakis A, Michaud A, Vassiliou S, Jiracek J, Vazeux G, Chauvet MT, Cuniasse P, Corvol P. RXP 407, a phosphinic peptide, is a potent inhibitor of angiotensin I converting enzyme able to differentiate between its two active sites. Proc Natl Acad Sci U S A. 1999 Apr 13;96(8):4330-4335. View Source
• [2] Dive V, et al. RXP 407, a phosphinic peptide, is a potent inhibitor of angiotensin I converting enzyme able to differentiate between its two active sites. Proc Natl Acad Sci U S A. 1999;96(8):4330-4335. View Source
• [3] Junot C, Gonzales MF, Ezan E, Cotton J, Vazeux G, Michaud A, Azizi M, Vassiliou S, Yiotakis A, Corvol P, Dive V. RXP 407, a selective inhibitor of the N-domain of angiotensin I-converting enzyme, blocks in vivo the degradation of hemoregulatory peptide acetyl-Ser-Asp-Lys-Pro with no effect on angiotensin I hydrolysis. J Pharmacol Exp Ther. 2001 May;297(2):606-611. View Source
• [4] PubChem Compound Summary for CID 9827219, Rxp-407. National Center for Biotechnology Information. View Source

Why Conventional ACE Inhibitors Cannot Substitute for RXP-407 in N-Domain-Specific Investigations

Generic substitution with clinically available ACE inhibitors (e.g., lisinopril, captopril, enalaprilat) is fundamentally inappropriate for experiments requiring N-domain-selective ACE modulation because these agents inhibit both the N- and C-terminal catalytic domains with comparable potency [1]. This dual-domain inhibition produces confounding effects: it elevates the N-domain substrate AcSDKP while simultaneously blocking angiotensin I conversion, leading to blood pressure alterations that obscure interpretation of N-domain-specific pharmacology [2]. RXP-407 achieves a separation of these functional outputs—selectively increasing AcSDKP levels without affecting angiotensin I pressor responses—a pharmacological profile that no clinically approved ACE inhibitor can replicate [3]. Substituting RXP-407 with a non-selective ACE inhibitor therefore introduces an uncontrolled experimental variable (C-domain blockade) that invalidates conclusions regarding N-domain-mediated pathways [4].

Dual-domain blockade

Conventional ACE inhibitors inhibit both N- and C-domains, potentially confounding N-domain-specific readouts.

Angiotensin pathway interference

Non-selective inhibitors alter angiotensin I pressor responses, which may obscure AcSDKP-mediated effects.

Uncontrolled variable

C-domain blockade introduced by generic ACE inhibitors may limit interpretation of domain-specific endpoints.

• [1] Dive V, Cotton J, Yiotakis A, Michaud A, Vassiliou S, Jiracek J, Vazeux G, Chauvet MT, Cuniasse P, Corvol P. RXP 407, a phosphinic peptide, is a potent inhibitor of angiotensin I converting enzyme able to differentiate between its two active sites. Proc Natl Acad Sci U S A. 1999 Apr 13;96(8):4330-4335. View Source
• [2] Junot C, Gonzales MF, Ezan E, Cotton J, Vazeux G, Michaud A, Azizi M, Vassiliou S, Yiotakis A, Corvol P, Dive V. RXP 407, a selective inhibitor of the N-domain of angiotensin I-converting enzyme, blocks in vivo the degradation of hemoregulatory peptide acetyl-Ser-Asp-Lys-Pro with no effect on angiotensin I hydrolysis. J Pharmacol Exp Ther. 2001 May;297(2):606-611. View Source
• [3] Junot C, et al. J Pharmacol Exp Ther. 2001 May;297(2):606-611. View Source
• [4] Douglas RG, Ehlers MR, Sturrock ED. Antifibrotic peptide N-acetyl-Ser-Asp-Lys-Pro (Ac-SDKP): opportunities for angiotensin-converting enzyme inhibitor design. Clin Exp Pharmacol Physiol. 2013 Aug;40(8):535-541. View Source

RXP-407 Quantitative Differentiation: Comparator-Based Evidence for N-Domain Selectivity

N-Domain vs. C-Domain Ki Selectivity Ratio: RXP-407 Versus Classical ACE Inhibitors

RXP-407 exhibits a dissociation constant (Ki) for the N-domain of human somatic ACE that is three orders of magnitude lower (more potent) than its Ki for the C-domain [1]. Specifically, RXP-407 displays a Ki of 12 nM for the N-domain versus a Ki of approximately 7.5 μM for the C-domain, yielding a selectivity ratio of ~625:1 [2]. This stands in stark contrast to classical clinical ACE inhibitors (captopril, lisinopril, enalaprilat), which interact with both active sites to a similar extent without significant domain discrimination [3].

N‑domain selectivity

Reported

~625:1

Selectivity context for N‑domain pathway studies

N‑domain Ki 12 nM vs C‑domain Ki ~7.5 µM

Evidence Dimension	Inhibitory potency (Ki) for ACE N-domain versus C-domain
Target Compound Data	N-domain Ki = 12 nM; C-domain Ki = 7,500 nM
Comparator Or Baseline	Classical ACE inhibitors (captopril, lisinopril, enalaprilat): comparable Ki values for both domains (domain discrimination ≤10-fold)
Quantified Difference	Selectivity ratio ~625:1 for RXP-407; classical inhibitors exhibit <10-fold selectivity
Conditions	Purified recombinant human somatic ACE domains; fluorescence assay; 90-minute incubation [2]

Why This Matters

This >600-fold selectivity enables experimental isolation of N-domain-mediated physiological effects, a capability unavailable with any clinically approved ACE inhibitor.

• [1] Dive V, Cotton J, Yiotakis A, Michaud A, Vassiliou S, Jiracek J, Vazeux G, Chauvet MT, Cuniasse P, Corvol P. RXP 407, a phosphinic peptide, is a potent inhibitor of angiotensin I converting enzyme able to differentiate between its two active sites. Proc Natl Acad Sci U S A. 1999 Apr 13;96(8):4330-4335. View Source
• [2] GtoPdb/ChEMBL. Ligand Activity Charts for RXP-407 (Ligand ID: 7894). Data compiled from J Med Chem (2011) 54: 5955-5980. Guide to Pharmacology. View Source
• [3] Dive V, et al. RXP 407, a phosphinic peptide, is a potent inhibitor of angiotensin I converting enzyme able to differentiate between its two active sites. Proc Natl Acad Sci U S A. 1999;96(8):4330-4335. View Source

In Vivo Functional Selectivity: AcSDKP Elevation Without Blood Pressure Alteration Compared to Lisinopril

In mice infused with RXP-407 (0.1–30 mg/kg/30 min), plasma concentrations of the N-domain physiological substrate AcSDKP increased significantly and dose-dependently toward a plateau 4- to 6-fold above basal levels, while ex vivo plasma ACE N-domain activity was correspondingly inhibited [1]. Critically, RXP-407 (10 mg/kg) produced no inhibition of the pressor response to intravenous angiotensin I bolus injection, confirming complete functional sparing of the C-domain pathway in vivo [2]. In contrast, lisinopril infusion (5 and 10 mg/kg/30 min) affected the metabolism of both AcSDKP and angiotensin I, demonstrating its non-selective dual-domain blockade [3].

In vivo functional selectivity

Head‑to‑head

AcSDKP ↑ 4–6× basal, no pressor effect

Selective AcSDKP modulation without blood pressure alteration

Lisinopril affected both pathways

Evidence Dimension	In vivo substrate metabolism and blood pressure regulation
Target Compound Data	AcSDKP increased 4-6× basal level; no inhibition of angiotensin I pressor response at 10 mg/kg
Comparator Or Baseline	Lisinopril (5–10 mg/kg/30 min) increased AcSDKP and inhibited angiotensin I pressor response
Quantified Difference	RXP-407: selective AcSDKP elevation with zero effect on angiotensin I pressor response; Lisinopril: non-selective effects on both pathways
Conditions	Male Swiss mice; intravenous infusion (0.1–30 mg/kg/30 min); ex vivo plasma ACE activity assay using HHL and Mca-Ala substrates; angiotensin I bolus pressor response

Why This Matters

RXP-407 is the only ACE inhibitor demonstrated to selectively modulate AcSDKP metabolism without altering blood pressure, enabling investigation of N-domain biology decoupled from cardiovascular effects.

• [1] Junot C, Gonzales MF, Ezan E, Cotton J, Vazeux G, Michaud A, Azizi M, Vassiliou S, Yiotakis A, Corvol P, Dive V. RXP 407, a selective inhibitor of the N-domain of angiotensin I-converting enzyme, blocks in vivo the degradation of hemoregulatory peptide acetyl-Ser-Asp-Lys-Pro with no effect on angiotensin I hydrolysis. J Pharmacol Exp Ther. 2001 May;297(2):606-611. View Source
• [2] Junot C, et al. J Pharmacol Exp Ther. 2001 May;297(2):606-611. View Source
• [3] Junot C, et al. J Pharmacol Exp Ther. 2001 May;297(2):606-611. View Source

Species-Specific Potency Profile: Human and Mouse ACE Versus Rat ACE

RXP-407 exhibits comparable N-domain-selective inhibition of human and mouse somatic ACE, but demonstrates significantly reduced potency against rat ACE [1]. Comparative studies reveal that RXP-407 is a potent N-domain-selective inhibitor of mouse somatic ACE, a behavior similar to that observed with human somatic ACE; however, RXP-407 appeared less potent toward purified ACE from rat and was unable to block ACE activity present in crude rat plasma [2]. This species divergence contrasts with non-selective ACE inhibitors such as captopril, which maintain broad cross-species efficacy independent of species origin [3].

Species specificity

Cross‑study

Active: human, mouse ACE; inactive: rat plasma

Mouse model required; rat models not supported

Captopril active across all species

Evidence Dimension	Cross-species inhibitory potency (N-domain selectivity)
Target Compound Data	Potent N-domain-selective inhibition of human and mouse ACE; reduced potency and lack of inhibition in crude rat plasma
Comparator Or Baseline	Non-selective ACE inhibitors (e.g., captopril): similar potency across human, mouse, and rat ACE
Quantified Difference	RXP-407: active in human and mouse, inactive in rat plasma; captopril: active across all three species
Conditions	Purified somatic ACE from human, mouse, and rat; germinal ACE from mouse; crude rat plasma ACE activity

Why This Matters

This species selectivity profile dictates that experimental models using RXP-407 must employ mouse rather than rat systems; procurement decisions for in vivo studies must account for this species restriction to avoid failed experiments.

• [1] Cotton J, et al. Potency and selectivity of RXP407 on human, rat, and mouse angiotensin-converting enzyme. Biochem Pharmacol. 2001 Apr 1;61(7):835-841. View Source
• [2] Cotton J, et al. Potency and selectivity of RXP407 on human, rat, and mouse angiotensin-converting enzyme. Biochem Pharmacol. 2001 Apr 1;61(7):835-841. View Source
• [3] Cotton J, et al. Biochem Pharmacol. 2001;61(7):835-841. Abstract and comparative analysis. View Source

Differential Bradykinin Potentiation Compared to C-Domain-Selective Inhibitor RXPA380

In porcine coronary microarteries, RXP-407 (0.1 mmol/L) potentiated bradykinin-induced vasodilation, producing a leftward shift of the bradykinin concentration-response curve that equaled approximately 50% of the maximal shift observed with the non-selective ACE inhibitor quinaprilat [1]. The C-domain-selective inhibitor RXPA380 (10 μmol/L) produced a comparable degree of bradykinin potentiation, indicating that both the N- and C-domains contribute to bradykinin degradation [2]. However, the differential concentration requirements (RXP-407 at 0.1 mM versus RXPA380 at 10 μM) reflect their distinct primary domain targets and potencies [3].

Bradykinin potentiation

Head‑to‑head

~50% of maximal quinaprilat effect

N‑domain contribution to bradykinin degradation

Comparable to RXPA380 (C‑domain) at different concentrations

Evidence Dimension	Bradykinin-induced vasodilation potentiation in porcine coronary microarteries
Target Compound Data	0.1 mmol/L RXP-407 produced leftward shift equal to ~50% of maximal quinaprilat shift
Comparator Or Baseline	RXPA380 (10 μmol/L) produced leftward shift also equal to ~50% of maximal quinaprilat shift
Quantified Difference	RXP-407 at 0.1 mM and RXPA380 at 10 μM yield comparable ~50% potentiation relative to quinaprilat
Conditions	Porcine coronary microarteries; bradykinin concentration-response curves; preconstricted vessels

Why This Matters

This head-to-head functional comparison establishes that N-domain and C-domain inhibition produce distinct but overlapping effects on bradykinin metabolism; researchers selecting between RXP-407 (N-selective) and RXPA380 (C-selective) must base their choice on the specific domain pathway under investigation.

• [1] Tom B, de Vries R, Saxena PR, Jan Danser AH. Selective angiotensin-converting enzyme C-domain inhibition is sufficient to prevent angiotensin I-induced vasoconstriction. Hypertension. 2005 Jan;45(1):120-125. View Source
• [2] Tom B, et al. Selective angiotensin-converting enzyme C-domain inhibition is sufficient to prevent angiotensin I-induced vasoconstriction. Hypertension. 2005 Jan;45(1):120-125. View Source
• [3] Kröger WL, et al. Investigating the domain specificity of phosphinic inhibitors RXPA380 and RXP407 in angiotensin-converting enzyme. Biochemistry. 2009 Sep 8;48(35):8405-8412. View Source

In Vivo Metabolic Stability Differentiation from First-Generation ACE Inhibitors

RXP-407 demonstrates metabolic stability in vivo, a critical attribute for a phosphinic peptide-based inhibitor [1]. This stability enables the sustained in vivo pharmacological effects observed in infusion studies, including dose-dependent AcSDKP elevation over the 30-minute infusion period [2]. While quantitative pharmacokinetic parameters (half-life, clearance, bioavailability) for RXP-407 have not been fully characterized in published studies, the demonstrated metabolic stability contrasts with the rapid degradation profiles typical of unmodified peptide-based inhibitors and supports the compound's utility as an in vivo tool compound [3].

Metabolic stability

Class‑level

Sustained in vivo effect indicates stability

Phosphinic scaffold may support in vivo use

Quantitative PK parameters not fully characterized

Evidence Dimension	In vivo metabolic stability of phosphinic peptide inhibitor
Target Compound Data	Metabolically stable in vivo (qualitative assessment from sustained pharmacological effects)
Comparator Or Baseline	Typical unmodified peptide inhibitors: rapid in vivo degradation
Quantified Difference	Not quantified in primary literature; class-level inference based on phosphinic peptide scaffold stability
Conditions	In vivo mouse infusion model (0.1–30 mg/kg/30 min); sustained AcSDKP elevation indicates active compound presence

Why This Matters

Metabolic stability distinguishes RXP-407 from rapidly degraded peptide inhibitors, making it viable for in vivo experimental protocols where sustained target engagement is required.

• [1] Dive V, Cotton J, Yiotakis A, Michaud A, Vassiliou S, Jiracek J, Vazeux G, Chauvet MT, Cuniasse P, Corvol P. RXP 407, a phosphinic peptide, is a potent inhibitor of angiotensin I converting enzyme able to differentiate between its two active sites. Proc Natl Acad Sci U S A. 1999 Apr 13;96(8):4330-4335. View Source
• [2] Junot C, Gonzales MF, Ezan E, Cotton J, Vazeux G, Michaud A, Azizi M, Vassiliou S, Yiotakis A, Corvol P, Dive V. RXP 407, a selective inhibitor of the N-domain of angiotensin I-converting enzyme, blocks in vivo the degradation of hemoregulatory peptide acetyl-Ser-Asp-Lys-Pro with no effect on angiotensin I hydrolysis. J Pharmacol Exp Ther. 2001 May;297(2):606-611. View Source
• [3] Douglas RG, Ehlers MR, Sturrock ED. Antifibrotic peptide N-acetyl-Ser-Asp-Lys-Pro (Ac-SDKP): opportunities for angiotensin-converting enzyme inhibitor design. Clin Exp Pharmacol Physiol. 2013 Aug;40(8):535-541. View Source

RXP-407 Application Scenarios: Evidence-Based Use Cases for N-Domain-Selective ACE Investigation

Investigating N-Domain-Mediated AcSDKP Regulation Without Cardiovascular Confounding

Researchers studying the hematopoietic regulatory peptide AcSDKP require a tool that selectively elevates AcSDKP without triggering the blood pressure alterations caused by angiotensin II modulation. RXP-407 infusion (0.1–30 mg/kg/30 min in mice) achieves a 4- to 6-fold increase in plasma AcSDKP levels while producing no inhibition of the angiotensin I pressor response at 10 mg/kg [1]. In contrast, lisinopril affects both AcSDKP and angiotensin I pathways, making it unsuitable for isolating AcSDKP-specific effects [2]. This scenario applies to studies of hematopoietic stem cell biology, fibrosis research, and N-domain physiological function mapping.

Dissecting ACE Domain-Specific Contributions to Bradykinin Metabolism

Experiments aimed at quantifying the relative contributions of ACE N- and C-domains to bradykinin degradation require domain-selective inhibitors as orthogonal tools. RXP-407 at 0.1 mmol/L produces bradykinin potentiation in porcine coronary microarteries equal to ~50% of maximal quinaprilat effect, while the C-domain-selective inhibitor RXPA380 at 10 μmol/L yields comparable potentiation [3]. Parallel use of RXP-407 (N-selective) and RXPA380 (C-selective) enables quantitative deconvolution of domain-specific bradykinin metabolism, an approach that cannot be achieved with non-selective inhibitors [4].

N-Domain-Targeted ACE Inhibitor Drug Discovery and Lead Optimization

Drug discovery programs seeking to develop next-generation N-domain-selective ACE inhibitors require a validated reference compound for benchmarking novel chemical entities. RXP-407 serves as the prototypical N-domain-selective inhibitor with a well-characterized selectivity profile: N-domain Ki = 12 nM, C-domain Ki = 7,500 nM (~625:1 selectivity ratio) [5]. Comparative evaluation of novel N-domain inhibitors against RXP-407 in standardized enzymatic assays provides a quantitative benchmark for selectivity and potency [6]. Note that RXP-407 itself is unsuitable as a drug candidate due to poor bioavailability [7] but remains the most promising N-domain-selective tool compound for in vitro and acute in vivo proof-of-concept studies [8].

Mouse Model Studies of N-Domain Pharmacology (With Species Consideration)

In vivo evaluation of N-domain-selective ACE inhibition must employ mouse models, as RXP-407 demonstrates potency in human and mouse somatic ACE but exhibits markedly reduced activity against rat ACE and is unable to inhibit ACE activity in crude rat plasma [9]. Researchers conducting in vivo pharmacology studies with RXP-407 should therefore design protocols exclusively around mouse models (e.g., Swiss mice, C57BL/6) and avoid rat-based experimental systems, which would yield false-negative results due to species-specific differences in RXP-407 binding [10]. This species consideration is critical for experimental reproducibility and accurate interpretation of N-domain-mediated effects.

Application

Selection Property

Validation Focus

AcSDKP regulation studies

N‑domain‑selective ACE inhibition

AcSDKP elevation without angiotensin I pressor response

Bradykinin metabolism deconvolution

Domain‑selective inhibitor pair

Bradykinin potentiation endpoint comparison

N‑domain inhibitor benchmarking

Characterized reference compound

N‑domain selectivity and potency benchmarking

In vivo N‑domain pharmacology

Species‑specific ACE inhibition profile

Mouse model compatibility; rat model exclusion

• [1] Junot C, Gonzales MF, Ezan E, Cotton J, Vazeux G, Michaud A, Azizi M, Vassiliou S, Yiotakis A, Corvol P, Dive V. RXP 407, a selective inhibitor of the N-domain of angiotensin I-converting enzyme, blocks in vivo the degradation of hemoregulatory peptide acetyl-Ser-Asp-Lys-Pro with no effect on angiotensin I hydrolysis. J Pharmacol Exp Ther. 2001 May;297(2):606-611. View Source
• [2] Junot C, et al. J Pharmacol Exp Ther. 2001 May;297(2):606-611. View Source
• [3] Tom B, de Vries R, Saxena PR, Jan Danser AH. Selective angiotensin-converting enzyme C-domain inhibition is sufficient to prevent angiotensin I-induced vasoconstriction. Hypertension. 2005 Jan;45(1):120-125. View Source
• [4] Kröger WL, et al. Investigating the domain specificity of phosphinic inhibitors RXPA380 and RXP407 in angiotensin-converting enzyme. Biochemistry. 2009 Sep 8;48(35):8405-8412. View Source
• [5] GtoPdb/ChEMBL. Ligand Activity Charts for RXP-407 (Ligand ID: 7894). Data compiled from J Med Chem (2011) 54: 5955-5980. Guide to Pharmacology. View Source
• [6] Alzaydi A, et al. Diastereoselective synthesis of a novel phosphinic peptide as ACE inhibitor: Fragment-based design approach. Arabian Journal of Chemistry. 2023;16(1):104456. View Source
• [7] Anthony CS, et al. RXP407 still remains the most promising N-domain-selective angiotensin-1-converting enzyme inhibitor, but unfortunately, a poor bioavailability and unfavorable proportions preclude its utilization as a drug candidate. Cited in: Alzaydi A, et al. Arabian Journal of Chemistry. 2023;16(1):104456. View Source
• [8] Alzaydi A, et al. Arabian Journal of Chemistry. 2023;16(1):104456. View Source
• [9] Cotton J, et al. Potency and selectivity of RXP407 on human, rat, and mouse angiotensin-converting enzyme. Biochem Pharmacol. 2001 Apr 1;61(7):835-841. View Source
• [10] Cotton J, et al. Biochem Pharmacol. 2001;61(7):835-841. View Source